Cas no 2034316-37-3 (2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide)

• Product Name: 2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide
• CAS No: 2034316-37-3
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 6540722
• PubChem ID: 122162993
• Update Time: 2025-06-07

2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide
• AKOS032469812
• 2-cyclopropyl-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)acetamide
• 2-cyclopropyl-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]acetamide
• 2-cyclopropyl-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}acetamide
• F6574-0266
• 2034316-37-3

• Inchi： 1S/C14H15N3O2/c18-13(7-10-1-2-10)17-8-12-14(16-5-4-15-12)11-3-6-19-9-11/h3-6,9-10H,1-2,7-8H2,(H,17,18)
• InChI Key： NGNHQPNQWQDJSF-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)NCC1C(C2=COC=C2)=NC=CN=1

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Additional information on 2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide

Introduction to 2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide (CAS No. 2034316-37-3)

2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide, identified by its Chemical Abstracts Service (CAS) number 2034316-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex heterocyclic structure, which makes it a promising candidate for various biochemical and pharmacological applications. The presence of both cyclopropyl and furan moieties in its molecular framework, coupled with a pyrazine core, contributes to its unique chemical properties and potential biological activities.

The structural motif of 2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide incorporates several key functional groups that are of particular interest in drug discovery. The cyclopropyl group, known for its stability and ability to influence electronic distributions, enhances the compound's binding affinity to biological targets. Meanwhile, the furan ring introduces oxygen into the structure, which can participate in hydrogen bonding and other interactions with biological molecules. The pyrazine ring, a well-documented pharmacophore, is frequently found in bioactive molecules due to its ability to modulate enzyme activity and receptor binding.

In recent years, there has been growing interest in the development of novel therapeutic agents based on pyrazine derivatives. The compound 2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide represents an advanced scaffold that combines these elements into a single molecule. This design approach has been leveraged in the search for new treatments for various diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer. The structural complexity of this compound allows for fine-tuning of its pharmacological properties, making it a versatile tool for medicinal chemists.

One of the most compelling aspects of 2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide is its potential as a lead compound for further derivatization. Researchers have been exploring ways to modify its core structure while retaining or enhancing its biological activity. For instance, the introduction of additional substituents at specific positions on the pyrazine or furan rings could lead to novel analogs with improved efficacy or selectivity. Such modifications are often guided by computational modeling and high-throughput screening techniques, which allow scientists to predict the behavior of new compounds before they are synthesized.

The synthesis of 2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide presents both challenges and opportunities for organic chemists. The multi-step process typically involves the coupling of cyclopropyl-containing precursors with furan derivatives, followed by functionalization at the pyrazine ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. These techniques not only streamline the synthesis but also allow for greater control over regioselectivity and yield.

From a pharmacological perspective, 2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in disease pathways. For example, it has been investigated for its potential to modulate the activity of Janus kinases (JAKs), which play a crucial role in inflammatory responses. By targeting these enzymes, the compound could offer therapeutic benefits similar to those of existing anti-inflammatory drugs but with potentially improved side-effect profiles.

Another area where this compound has drawn interest is in the treatment of neurological disorders. The pyrazine scaffold is known to interact with various neurotransmitter systems, making it a viable candidate for developing new medications targeting conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have suggested that derivatives of 2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide may enhance synaptic plasticity or modulate receptor activity in ways that could alleviate symptoms associated with these conditions.

The role of computational chemistry in understanding the behavior of 2-cyclopropyl-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}acetamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. This information is critical for designing experiments aimed at optimizing its pharmacological properties. Additionally, computational methods can help identify potential side effects or toxicities early in the drug development process, thereby saving time and resources.

In conclusion, 2-cyclopropyl-N-{3-(furan-3-y l)pyrazin - 2 - ylmethyl } acet amide (CAS No . 2034316 - 37 - 3 ) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique combination o f functional groups , along with promising preclinical data , positions it as an attractive candidate for further research and development . As our understanding o f biochemical pathways continues t o grow , compounds like this one will play an increasingly important role i n addressing some o f humanity ' s most pressing health challenges . p >